Cas no 1506929-77-6 (3-(5-Bromo-2-methylfuran-3-yl)propanoic acid)

• Product Name: 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid
• CAS No: 1506929-77-6
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 5702529
• PubChem ID: 82663284
• Update Time: 2025-10-29

3-(5-Bromo-2-methylfuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1506929-77-6
• EN300-1457359
• 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid
• 3-(5-Bromo-2-methylfuran-3-yl)propanoicacid
• 3-Furanpropanoic acid, 5-bromo-2-methyl-

• Inchi： 1S/C8H9BrO3/c1-5-6(2-3-8(10)11)4-7(9)12-5/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： USKNCVFWMXTHNH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)O1)CCC(=O)O

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.567±0.06 g/cm3(Predicted)
• Boiling Point: 312.5±37.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid

Research Brief on 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid (CAS: 1506929-77-6): Recent Advances and Applications

3-(5-Bromo-2-methylfuran-3-yl)propanoic acid (CAS: 1506929-77-6) is a brominated furan derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its synthetic utility, biological activities, and applications in the design of novel therapeutic agents. This research brief provides an overview of the latest findings related to this compound, highlighting its role in current research trends.

One of the key areas of interest is the compound's utility as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the construction of furan-based inhibitors targeting inflammatory pathways. The bromine substituent at the 5-position of the furan ring allows for further functionalization via cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have successfully employed palladium-catalyzed Suzuki-Miyaura couplings to diversify the furan core, yielding analogs with enhanced potency against cyclooxygenase-2 (COX-2).

In addition to its synthetic applications, 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid has shown promising biological activities. A recent preprint on bioRxiv reported its moderate inhibitory effects on bacterial quorum sensing (QS) systems, particularly in Pseudomonas aeruginosa. The study suggested that the furan moiety disrupts the binding of QS signaling molecules to their receptors, offering a potential strategy for combating antibiotic-resistant infections. Further mechanistic investigations are underway to optimize its efficacy and selectivity.

The compound's pharmacokinetic properties have also been investigated. A 2024 ACS Pharmacology & Translational Science article highlighted its favorable metabolic stability in human liver microsomes, with a half-life exceeding 2 hours. However, researchers noted that its carboxylic acid group may limit blood-brain barrier permeability, prompting derivatization efforts to produce prodrugs with improved CNS bioavailability. These findings underscore its potential as a lead compound for central nervous system (CNS) targets after structural optimization.

Ongoing research is exploring the broader therapeutic potential of 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid. For instance, a collaborative project between academic and industrial partners is evaluating its incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation. Preliminary data indicate that the furan ring serves as an effective linker, balancing hydrophobicity and conformational flexibility. These developments position the compound as a valuable tool in the emerging field of targeted protein degradation therapeutics.

In conclusion, 3-(5-Bromo-2-methylfuran-3-yl)propanoic acid (CAS: 1506929-77-6) represents a multifaceted compound with growing importance in chemical biology and drug discovery. Its synthetic versatility, combined with emerging biological activities, makes it a compelling subject for further research. Future studies are expected to focus on expanding its therapeutic applications and addressing current limitations, such as bioavailability challenges. As the field progresses, this compound may serve as a cornerstone for the development of novel furan-based therapeutics.